Cas no 2228668-60-6 (tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate
• CAS No: 2228668-60-6
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6212767
• PubChem ID: 165734455
• Update Time: 2025-06-15

tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate
• 2228668-60-6
• EN300-1898634

• Inchi： 1S/C14H21NO2/c1-5-14(8-9-14)11-7-6-10-15(11)12(16)17-13(2,3)4/h1,11H,6-10H2,2-4H3
• InChI Key： PGWICBJIIXJDPY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1(C#C)CC1)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate (CAS No. 2228668-60-6)

The compound tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate (CAS No. 2228668-60-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine ring and ethynylcyclopropyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological disorders and metabolic diseases.

One of the key reasons for the growing interest in tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate is its versatility in organic synthesis. The tert-butyl group provides steric protection, while the ethynyl functionality allows for further derivatization via click chemistry or cross-coupling reactions. This makes the compound a popular choice for medicinal chemists exploring structure-activity relationships (SAR) in lead optimization campaigns. Recent studies have highlighted its utility in constructing sp³-rich fragments, a trend aligned with the industry's shift toward three-dimensional molecular architectures.

In the context of current research trends, tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate aligns with the demand for cyclopropyl-containing building blocks. Cyclopropanes are known to enhance metabolic stability and bioavailability—a hot topic in drug design forums and patent literature. The compound's pyrrolidine-1-carboxylate scaffold also resonates with the exploration of saturated nitrogen heterocycles, which are frequently searched in databases like SciFinder and Reaxys due to their prevalence in FDA-approved drugs.

From a synthetic chemistry perspective, the stability of tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate under various reaction conditions has been a subject of detailed investigations. Its compatibility with palladium-catalyzed transformations—such as Sonogashira couplings or Suzuki-Miyaura reactions—makes it a strategic candidate for fragment-based drug discovery (FBDD). These attributes address frequently asked questions in organic chemistry forums about handling air-sensitive intermediates or optimizing protecting group strategies.

Environmental and regulatory considerations further elevate the relevance of this compound. Unlike many volatile organic compounds (VOCs), tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate exhibits favorable handling properties, aligning with green chemistry principles. This aspect is crucial for industrial-scale applications, where solvent selection and waste reduction are top priorities—a theme dominating recent ACS (American Chemical Society) conferences.

Looking ahead, the integration of tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate into automated synthesis platforms and AI-driven molecular design tools represents an exciting frontier. Computational chemists increasingly search for "predictive models for heterocycle reactivity," and this compound's well-defined stereochemistry offers valuable data points for machine learning algorithms. Such interdisciplinary applications underscore its potential beyond traditional lab settings.

In summary, tert-butyl 2-(1-ethynylcyclopropyl)pyrrolidine-1-carboxylate (CAS No. 2228668-60-6) stands at the intersection of innovation and practicality. Its structural uniqueness, synthetic flexibility, and alignment with contemporary research priorities make it a compound worth watching in both academic and industrial spheres. As the scientific community continues to explore underexplored chemical space, this molecule is poised to play a pivotal role in next-generation therapeutic and material science breakthroughs.